Gadoterate sodium
Gadoterate sodium
Brand Name:
Vulcanchem
CAS No.:
92923-44-9
VCID:
VC21111764
InChI:
InChI=1S/C16H28N4O8.Gd.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4
SMILES:
C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3]
Molecular Formula:
C16H24GdN4NaO8
Molecular Weight:
580.6 g/mol
Gadoterate sodium
CAS No.: 92923-44-9
Cat. No.: VC21111764
Molecular Formula: C16H24GdN4NaO8
Molecular Weight: 580.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 92923-44-9 |
|---|---|
| Molecular Formula | C16H24GdN4NaO8 |
| Molecular Weight | 580.6 g/mol |
| IUPAC Name | sodium;gadolinium(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate |
| Standard InChI | InChI=1S/C16H28N4O8.Gd.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4 |
| Standard InChI Key | VIFBVOSDYUIKIK-UHFFFAOYSA-J |
| SMILES | C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3] |
| Canonical SMILES | C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3] |
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